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Compound of Interest

Compound Name: Trisphenol

Cat. No.: B3262630 Get Quote

A Note on Nomenclature: The term "Trisphenol A" is not a standard chemical designation.

Research indicates that this name may refer to one of two distinct compounds: Trisphenol or

Trisphenol PA. This guide provides a detailed overview of the available technical information

for both substances. Due to the limited availability of in-depth experimental data in publicly

accessible literature, this guide synthesizes information from chemical databases and patent

literature.

Trisphenol
Trisphenol is a phenolic compound that is structurally related to Bisphenol A (BPA), containing

three hydroxyphenyl moieties.

IUPAC Name and Chemical Structure
IUPAC Name: 2,4-bis[2-(4-hydroxyphenyl)propan-2-yl]phenol[1]

Synonyms: 4,4'-((4-hydroxy-1,3-phenylene)bis(propane-2,2-diyl))diphenol, 2,4-Bis(p-

hydroxy-alpha,alpha-dimethylbenzyl)phenol[1]

Chemical Structure:

Figure 1: Chemical Structure of Trisphenol.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Trisphenol.
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Property Value Source

Molecular Formula C24H26O3 [2]

Molecular Weight 362.46 g/mol [2]

CAS Number 2300-15-4 [1]

Appearance Solid (predicted)

Stereochemistry Achiral [2]

Experimental Protocols
Detailed, publicly available experimental protocols for the specific synthesis of Trisphenol are

limited. However, the general synthesis of trisphenol compounds often involves the acid-

catalyzed condensation reaction of a phenol with a ketone or a di-functionalized phenol.[3][4]

General Synthesis Approach for Trisphenol Derivatives:

A general method for producing trisphenol compounds involves reacting a carbonyl compound

with a molar excess of a phenol in the presence of an acid catalyst.[3]

Reactants: A suitable carbonyl compound and a phenol.

Molar Ratio: The phenol is typically used in a molar excess, ranging from 3 to 20 times that

of the carbonyl compound.[3]

Catalyst: An acid catalyst is employed to facilitate the condensation reaction.

Biological Activity and Signaling Pathways
Specific studies detailing the signaling pathways affected by Trisphenol are not readily

available. However, as a phenol derivative, it may exhibit biological activities common to this

class of compounds. Phenol derivatives are known to possess a wide range of biological

effects, including antimicrobial, antioxidant, and anti-inflammatory properties.[5][6][7][8][9]

Trisphenol has been identified as a potential endocrine-disrupting compound.[1]

Trisphenol PA
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Trisphenol PA is another compound that may be referred to as "Trisphenol A". It possesses a

more complex structure than the previously described Trisphenol.

IUPAC Name and Chemical Structure
IUPAC Name: 4,4'-(1-(4-(2-(4-Hydroxyphenyl)propan-2-yl)phenyl)ethane-1,1-diyl)diphenol

Synonyms: α,α,α'-Tris(4-hydroxyphenyl)-1-ethyl-4-isopropylbenzene, TPPA

Chemical Structure:

Figure 2: Chemical Structure of Trisphenol PA.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Trisphenol PA.

Property Value Source

Molecular Formula C29H28O3

Molar Mass 424.53 g/mol

Density 1.186±0.06 g/cm³ (Predicted)

Melting Point 225°C

Boiling Point 623.1±50.0 °C (Predicted)

Appearance Powder to crystal

Color White to Almost white

Experimental Protocols
As with Trisphenol, specific and detailed public-domain experimental protocols for the

synthesis of Trisphenol PA are scarce. Patent literature describes the synthesis of trisphenol
compounds through the reaction of a carbonyl compound with phenols.[3]

Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://www.benchchem.com/product/b3262630?utm_src=pdf-body
https://patents.google.com/patent/US8816135B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


There is a lack of specific information regarding the biological activity and effects on signaling

pathways for Trisphenol PA in the available scientific literature. As a complex phenol

derivative, it may share some of the general biological properties of phenolic compounds, but

specific assays are required for confirmation.[5][6][7][8][9]

Logical Relationship of "Trisphenol A"
Nomenclature
The ambiguity of the term "Trisphenol A" can be visualized as follows:

User Query:
Trisphenol A

Interpretation 1:
Trisphenol

Possible Reference

Interpretation 2:
Trisphenol PA

Possible Reference

IUPAC:
2,4-bis[2-(4-hydroxyphenyl)propan-2-yl]phenol

IUPAC:
4,4'-(1-(4-(2-(4-hydroxyphenyl)propan-2-yl)phenyl)ethane-1,1-diyl)diphenol

Click to download full resolution via product page

Figure 3: Clarification of "Trisphenol A" nomenclature.

In summary, while the term "Trisphenol A" is not standard, it likely refers to either Trisphenol
or Trisphenol PA. Both are complex phenolic compounds, and detailed experimental and

biological data for them are not widely available in the public domain. Further research would

be required to fully characterize their synthesis, properties, and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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